Cas no 1357354-11-0 (2-(2-Bromo-Ethyl)-1,2Oxazinane)
2-(2-Bromo-Ethyl)-1,2Oxazinane Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-Ethyl)-[1,2]Oxazinane
- 2-(2-Bromo-Ethyl)-[1,2]Oxazinane(WX630129)
- 2H-1,2-Oxazine, 2-(2-bromoethyl)tetrahydro-
- WS-01543
- MFCD23378477
- 2-(2-bromoethyl)oxazinane
- 1357354-11-0
- 2-(2-Bromoethyl)-1,2-oxazinane
- 2-(2-Bromo-Ethyl)-1,2Oxazinane
-
- MDL: MFCD23378477
- Inchi: 1S/C6H12BrNO/c7-3-5-8-4-1-2-6-9-8/h1-6H2
- InChI Key: QYPLFXUCNLVTLQ-UHFFFAOYSA-N
- SMILES: O1CCCCN1CCBr
Computed Properties
- Exact Mass: 193.01023g/mol
- Monoisotopic Mass: 193.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 79.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 12.5Ų
2-(2-Bromo-Ethyl)-1,2Oxazinane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040416-250mg |
2-(2-Bromo-ethyl)-[1,2]oxazinane |
1357354-11-0 | 95% | 250mg |
415.16 USD | 2021-06-15 | |
| Alichem | A449040416-1g |
2-(2-Bromo-ethyl)-[1,2]oxazinane |
1357354-11-0 | 95% | 1g |
950.60 USD | 2021-06-15 | |
| Ambeed | A755159-1g |
2-(2-Bromoethyl)-1,2-oxazinane |
1357354-11-0 | 97% | 1g |
$864.0 | 2024-04-24 | |
| TRC | B135760-10mg |
2-(2-Bromo-Ethyl)-[1,2]Oxazinane |
1357354-11-0 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B135760-50mg |
2-(2-Bromo-Ethyl)-[1,2]Oxazinane |
1357354-11-0 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B135760-100mg |
2-(2-Bromo-Ethyl)-[1,2]Oxazinane |
1357354-11-0 | 100mg |
$ 365.00 | 2022-06-07 | ||
| abcr | AB455576-250 mg |
2-(2-Bromoethyl)-1,2-oxazinane, 95%; . |
1357354-11-0 | 95% | 250MG |
€668.60 | 2023-07-18 | |
| eNovation Chemicals LLC | Y1246989-100mg |
2-(2-Bromo-Ethyl)-[1,2]Oxazinane |
1357354-11-0 | 95% | 100mg |
$295 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246989-250mg |
2-(2-Bromo-Ethyl)-[1,2]Oxazinane |
1357354-11-0 | 95% | 250mg |
$500 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246989-1g |
2-(2-Bromo-Ethyl)-[1,2]Oxazinane |
1357354-11-0 | 95% | 1g |
$980 | 2024-06-06 |
2-(2-Bromo-Ethyl)-1,2Oxazinane Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(2-Bromo-Ethyl)-1,2Oxazinane
Introduction to 2-(2-Bromo-Ethyl)-1,2-Oxazinane (CAS No. 1357354-11-0) and Its Emerging Applications in Chemical Biology
2-(2-Bromo-Ethyl)-1,2-Oxazinane, identified by the chemical abstracts service number 1357354-11-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the oxazinane class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of a bromoethyl substituent at the 2-position of the oxazinane ring introduces reactive sites that make it a valuable intermediate in synthetic chemistry and drug development.
The structure of 2-(2-Bromo-Ethyl)-1,2-Oxazinane features a bromine atom attached to an ethyl group, which can participate in various chemical reactions such as nucleophilic substitution, cross-coupling, and Michael additions. This reactivity has positioned it as a versatile building block for the synthesis of more complex molecules, including pharmacologically active compounds. The oxazinane core itself is known for its stability and ability to undergo transformations that are not typically observed in other heterocyclic systems, making it an attractive scaffold for medicinal chemists.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Oxazinane derivatives have been particularly studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The bromoethyl substituent in 2-(2-Bromo-Ethyl)-1,2-Oxazinane enhances its utility in these applications by allowing for further functionalization through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.
One of the most compelling aspects of 2-(2-Bromo-Ethyl)-1,2-Oxazinane is its role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By designing molecules that can disrupt these interactions, researchers aim to develop new therapeutic strategies. The oxazinane ring provides a rigid framework that can be optimized to fit specific binding pockets on target proteins, while the bromoethyl group offers opportunities for covalent bond formation or further derivatization.
Recent studies have demonstrated the efficacy of oxazinane-based inhibitors in preclinical models. For instance, derivatives of 1,2-oxazinane have been shown to inhibit the activity of Janus kinases (JAKs), which are overactive in certain inflammatory diseases. The bromoethyl moiety allows for the introduction of pharmacophores that enhance binding affinity and selectivity. This has led to the discovery of compounds with promising therapeutic potential that are currently undergoing further optimization.
The synthetic utility of CAS No 1357354-11-0 extends beyond pharmaceutical applications. In materials science, oxazinane derivatives have been explored as monomers or intermediates in polymer synthesis. The ability to introduce various functional groups into the oxazinane core enables the creation of polymers with tailored properties, such as biodegradability or enhanced mechanical strength. These materials are being investigated for use in coatings, adhesives, and even biomedical implants.
Another area where 2-(2-Bromo-Ethyl)-1,2-Oxazinane has shown promise is in the field of agrochemicals. Heterocyclic compounds are frequently used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets at low concentrations. By modifying the structure of oxazinanes, chemists can develop molecules that are more effective at controlling pests while minimizing environmental impact. The bromoethyl group provides a handle for further derivatization into more complex agrochemical formulations.
The chemical biology community has also been interested in exploring the potential of oxazinane-based probes for studying protein function and interactions. These probes can be designed to covalently label specific residues on target proteins, allowing researchers to track their localization or dynamics within cells. Such tools are invaluable for understanding complex biological pathways and have applications in drug discovery and diagnostics.
In conclusion,CAS No 1357354-11-0, corresponding to 2-(2-Bromo-Ethyl)-1,2-Oxazinane, is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an excellent scaffold for designing novel therapeutics, while its reactivity allows for extensive synthetic modifications. As research continues to uncover new applications for this compound and its derivatives,oxazinanes are poised to play an increasingly important role in advancing both fundamental science and applied technologies.
1357354-11-0 (2-(2-Bromo-Ethyl)-1,2Oxazinane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)